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Compound of Interest

Compound Name: 3-Ethoxy-4-fluorobenzaldehyde

CAS No.: 870837-27-7

Cat. No.: B1416733

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Ethoxy-4-fluorobenzaldehyde,

a substituted aromatic aldehyde of interest in synthetic organic chemistry. Given the limited

publicly available data for this specific isomer, this document synthesizes information from

closely related analogues and foundational chemical principles to offer a robust resource for

researchers. We will delve into its chemical identity, potential applications, plausible synthetic

routes, and expected analytical characteristics, always maintaining transparency where data is

inferred.

Chemical Identity and Synonyms
3-Ethoxy-4-fluorobenzaldehyde is a monosubstituted benzaldehyde with an ethoxy group at

the C3 position and a fluorine atom at the C4 position. While a definitive and exhaustive list of

synonyms is not readily available due to its limited commercial presence, it can be

systematically named according to IUPAC nomenclature.

Systematic Name: 3-Ethoxy-4-fluorobenzaldehyde
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Common Synonyms: Due to the lack of widespread commercial availability, there are no

established common synonyms. Researchers may encounter variations in naming based on

numbering priority, but the IUPAC name remains the most unambiguous identifier.

CAS Number: 135553-93-6

Chemical Structure:

A summary of key identifiers for 3-Ethoxy-4-fluorobenzaldehyde.

Physicochemical Properties (Predicted and Inferred)
Direct experimental data for 3-Ethoxy-4-fluorobenzaldehyde is scarce. However, we can

predict its physicochemical properties based on the known values of its structural isomers and

related compounds, such as 4-fluorobenzaldehyde and 3-ethoxy-4-hydroxybenzaldehyde.[1]

Property Predicted/Inferred Value Basis for Inference

Physical State
Colorless to pale yellow liquid

or low-melting solid

Based on analogous

substituted benzaldehydes.

Boiling Point ~230-250 °C

Higher than 4-

fluorobenzaldehyde (181 °C)

due to the ethoxy group

increasing molecular weight

and polarity.

Melting Point
Not readily predictable; likely a

low-melting solid

Can be influenced by crystal

packing, which is difficult to

predict.

Solubility

Soluble in common organic

solvents (e.g., ethanol, diethyl

ether, acetone); sparingly

soluble in water.

Typical for aromatic aldehydes

of this size and polarity.
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The unique combination of an aldehyde, a fluorine atom, and an ethoxy group on a benzene

ring makes 3-Ethoxy-4-fluorobenzaldehyde a potentially valuable building block in several

areas of chemical synthesis.

Pharmaceutical Drug Discovery: The aldehyde functional group is a versatile handle for a

wide range of chemical transformations, including reductive aminations, Wittig reactions, and

the formation of Schiff bases. The presence of a fluorine atom can significantly enhance the

metabolic stability, lipophilicity, and binding affinity of a drug candidate. The ethoxy group can

also influence the molecule's pharmacokinetic profile. Therefore, this compound could serve

as a key intermediate in the synthesis of novel therapeutics, potentially in areas like

analgesics, anti-inflammatory agents, and central nervous system (CNS) drugs.

Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine into agrochemicals

can improve their efficacy and metabolic stability. This benzaldehyde derivative could be a

precursor to new herbicides, fungicides, or insecticides.

Materials Science: Aromatic aldehydes are used in the synthesis of polymers, dyes, and

other functional materials. The specific substitution pattern of 3-Ethoxy-4-
fluorobenzaldehyde could be exploited to create materials with tailored electronic or optical

properties.
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Potential applications of 3-Ethoxy-4-fluorobenzaldehyde.

Proposed Synthetic Pathways
While a specific, validated synthesis for 3-Ethoxy-4-fluorobenzaldehyde is not readily found

in the literature, a plausible route can be designed based on established organic chemistry

reactions for substituted benzaldehydes.[2][3][4][5] A common strategy involves the formylation

of a corresponding substituted benzene derivative.

Experimental Protocol: A Plausible Synthetic Approach
This proposed synthesis starts from the commercially available 2-fluoro-5-nitrophenol.

Step 1: Ethylation of 2-fluoro-5-nitrophenol
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-fluoro-5-nitrophenol (1 equivalent) in a suitable solvent such as

acetone or DMF.

Base Addition: Add a base, for example, anhydrous potassium carbonate (1.5 equivalents).

Alkylation: Add ethyl iodide or diethyl sulfate (1.2 equivalents) dropwise to the stirring

suspension.

Reaction: Heat the mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC). The reaction is typically complete within 4-8 hours.

Work-up: After completion, cool the reaction mixture to room temperature, filter off the

inorganic salts, and remove the solvent under reduced pressure. The crude product can be

purified by column chromatography on silica gel.

Step 2: Reduction of the Nitro Group

Reaction Setup: Dissolve the product from Step 1 (1 equivalent) in ethanol or ethyl acetate.

Catalyst: Add a catalytic amount of palladium on carbon (10% Pd/C).

Reduction: Stir the mixture under a hydrogen atmosphere (using a balloon or a

hydrogenation apparatus) at room temperature.

Monitoring: Monitor the reaction by TLC until the starting material is consumed.

Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst and

concentrate the filtrate under reduced pressure to obtain the corresponding aniline.

Step 3: Sandmeyer-type Formylation

Diazotization: Dissolve the aniline from Step 2 in an aqueous solution of a non-nucleophilic

acid (e.g., HBF4). Cool the solution to 0-5 °C in an ice bath.

Nitrite Addition: Add a solution of sodium nitrite (1.1 equivalents) in water dropwise,

maintaining the temperature below 5 °C. Stir for 30 minutes to form the diazonium salt.
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Formylation: In a separate flask, prepare a solution for the formylation step. This can be

achieved through various methods, such as the Gattermann-Koch reaction (using CO and

HCl with a catalyst) or by using a formylating agent like N,N-dimethylformamide (DMF) in the

presence of a suitable catalyst.

Reaction: Slowly add the cold diazonium salt solution to the formylating mixture. The reaction

may require gentle warming to proceed to completion.

Work-up and Purification: Quench the reaction with water and extract the product with an

organic solvent. The organic layer is then washed, dried, and concentrated. The final

product, 3-Ethoxy-4-fluorobenzaldehyde, can be purified by column chromatography or

distillation under reduced pressure.

2-Fluoro-5-nitrophenol Ethylation
(Ethyl Iodide, K2CO3) 1-Ethoxy-2-fluoro-5-nitrobenzene Reduction

(H2, Pd/C) 3-Ethoxy-4-fluoroaniline Sandmeyer-type
Formylation 3-Ethoxy-4-fluorobenzaldehyde

Click to download full resolution via product page

A plausible synthetic route to 3-Ethoxy-4-fluorobenzaldehyde.

Expected Analytical and Spectroscopic Data
The characterization of 3-Ethoxy-4-fluorobenzaldehyde would rely on standard spectroscopic

techniques. The expected data can be inferred from the analysis of similar structures.[6][7][8][9]
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Technique Expected Observations

¹H NMR

- Aldehyde proton (CHO) singlet around δ 9.8-

10.0 ppm.- Aromatic protons in the region of δ

7.0-7.8 ppm, showing coupling patterns

consistent with a 1,2,4-trisubstituted benzene

ring.- A quartet for the ethoxy methylene (-

OCH₂-) protons around δ 4.1-4.3 ppm.- A triplet

for the ethoxy methyl (-CH₃) protons around δ

1.4-1.6 ppm.

¹³C NMR

- Carbonyl carbon (C=O) signal in the range of δ

185-195 ppm.- Aromatic carbons between δ

110-165 ppm. The carbon attached to fluorine

will show a large one-bond C-F coupling

constant.- Methylene carbon of the ethoxy group

around δ 64-66 ppm.- Methyl carbon of the

ethoxy group around δ 14-16 ppm.

¹⁹F NMR

- A singlet or a multiplet (due to coupling with

aromatic protons) in the typical range for an aryl

fluoride.

IR Spectroscopy

- A strong C=O stretching band for the aldehyde

at ~1690-1710 cm⁻¹.- C-H stretching of the

aldehyde proton around 2720 and 2820 cm⁻¹.-

Aromatic C=C stretching bands in the 1450-

1600 cm⁻¹ region.- A strong C-O stretching

band for the ethoxy group around 1200-1250

cm⁻¹.- A C-F stretching band around 1200-1300

cm⁻¹.

Mass Spectrometry

- A molecular ion peak (M⁺) corresponding to

the molecular weight of 168.17.- Characteristic

fragmentation patterns including the loss of the

aldehyde proton (M-1), the ethoxy group (M-45),

and the formyl group (M-29).
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Safety and Handling
No specific safety data sheet (SDS) is available for 3-Ethoxy-4-fluorobenzaldehyde.

However, based on the data for related compounds such as 3-chloro-4-fluorobenzaldehyde

and other substituted benzaldehydes, the following precautions should be taken.[10][11][12]

[13][14][15]

Hazard Statements (Inferred): May be harmful if swallowed. Causes skin irritation. Causes

serious eye irritation. May cause respiratory irritation.

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.

Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

If on skin, wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

Store in a well-ventilated place. Keep container tightly closed.

Conclusion
3-Ethoxy-4-fluorobenzaldehyde represents a potentially valuable, yet under-characterized,

building block for synthetic chemistry. This guide provides a foundational understanding of its

properties, potential applications, and handling, based on established chemical principles and

data from closely related compounds. As research involving this molecule progresses, it is

anticipated that more definitive experimental data will become available, further elucidating its

utility in drug discovery, agrochemicals, and materials science. Researchers are encouraged to

use this guide as a starting point and to perform thorough characterization of any synthesized

material.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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